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Compound of Interest

Compound Name: 1-(3-Fluorophenyl)ethanol

Cat. No.: B7768511 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-(3-Fluorophenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and material safety data

for 1-(3-Fluorophenyl)ethanol (CAS No. 402-63-1). As a crucial intermediate in

pharmaceutical synthesis, a thorough understanding of its properties and associated hazards is

paramount for ensuring laboratory safety and experimental integrity.[1] This document moves

beyond standard MSDS recitation to provide a risk-based framework grounded in the principles

of industrial hygiene and self-validating safety protocols.

Section 1: Compound Profile & Hazard Synopsis
1-(3-Fluorophenyl)ethanol is a colorless to pale yellow liquid used as a laboratory chemical

and an intermediate in the manufacture of more complex substances, particularly in the

pharmaceutical industry.[1][2] Its core structure consists of a phenyl group attached to an

ethanol molecule with a fluorine substituent at the 3-position.[1]

A preliminary hazard assessment reveals that 1-(3-Fluorophenyl)ethanol is an irritant,

primarily affecting the skin, eyes, and respiratory system.[2] It is not classified as a flammable

liquid but is considered combustible.[3] The primary routes of exposure are inhalation, skin

contact, and eye contact.
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Chemical Identifier Data

IUPAC Name 1-(3-fluorophenyl)ethanol

Synonyms
3-Fluoro-alpha-methylbenzyl alcohol, 3-

Fluorophenylmethylcarbinol[2][4]

CAS Number 402-63-1[2]

Molecular Formula C8H9FO[2][5]

Molecular Weight 140.15 g/mol [4][5]

Appearance Colorless to pale yellow liquid[1][4]

Section 2: GHS Hazard Analysis & Regulatory
Framework
The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazard information. 1-(3-Fluorophenyl)ethanol is classified as a hazardous

substance, requiring specific precautionary measures.

GHS Signal Word:Warning[2]

GHS Pictogram:

alt text

GHS Classification Hazard Code Hazard Statement

Skin Corrosion/Irritation Skin Irrit. 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
Eye Irrit. 2A

H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity

(Single Exposure)
STOT SE 3

H335: May cause respiratory

irritation[2]

Regulatory Notes:
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TSCA: This substance is not listed on the United States Environmental Protection Agency

Toxic Substances Control Act (TSCA) inventory.[2]

California Proposition 65: This product does not contain any substances known to the state

of California to cause cancer or reproductive harm.[2]

Section 3: The Hierarchy of Controls: A Risk-Based
Handling Protocol
To ensure maximum safety, handling procedures should be based on the hierarchy of controls,

a system that prioritizes risk mitigation strategies from most to least effective.

Hierarchy of Controls for 1-(3-Fluorophenyl)ethanol

Elimination/Substitution
(Not applicable for direct research)

Engineering Controls
• Work in a certified chemical fume hood.

• Ensure eyewash stations & safety showers are accessible.

Most Effective

Administrative Controls
• Follow Standard Operating Procedures (SOPs).

• Prohibit eating, drinking, smoking in lab.
• Ensure proper labeling and storage.

Personal Protective Equipment (PPE)
• See Section 3.1 for detailed specifications.

Least Effective

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safety measures.
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Causality in Practice:

Engineering Controls: The primary defense against respiratory irritation (H335) is to prevent

vapor inhalation.[2] A chemical fume hood achieves this by capturing vapors at the source.

Emergency showers and eyewash stations are critical because they provide immediate

decontamination for eye (H319) and skin (H315) exposures.[2]

Administrative Controls: Clear protocols and proper labeling prevent accidental misuse or

exposure. Good laboratory hygiene, such as washing hands after handling, prevents

inadvertent ingestion and cross-contamination.[2]

Personal Protective Equipment (PPE): PPE is the last line of defense, essential for

protecting against direct contact. It does not eliminate the hazard, but creates a barrier

between the user and the chemical.

Personal Protective Equipment (PPE) Specifications
Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Inspect before use.[2][6]

To prevent skin irritation

(H315) upon contact.[2]

Eye/Face Protection
Chemical safety goggles or a

face shield.[2]

To prevent serious eye

irritation (H319) from splashes

or vapors.[2]

Skin/Body Protection

Laboratory coat. Wear suitable

protective clothing to prevent

skin exposure.[7]

To protect skin from accidental

contact and contamination of

personal clothing.[2]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.[7]

Required only when

engineering controls are

insufficient to prevent

respiratory irritation (H335).[2]
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Section 4: Laboratory Storage & Chemical
Compatibility
Proper storage is crucial for maintaining the chemical's stability and preventing hazardous

reactions.

Storage Conditions: Store in a dry, cool, and well-ventilated area.[2] Keep the container

tightly closed when not in use to prevent contamination and the release of vapors.[2]

Incompatible Materials: Avoid contact with strong oxidizing agents.[2] These substances can

react exothermically, potentially leading to a fire or explosion.

Conditions to Avoid: Keep away from heat, sparks, and open flames.[2] While not highly

flammable, it is a combustible liquid.[3]

Section 5: Emergency Protocols – A Self-Validating
Response System
In the event of an emergency, a clear and practiced response is critical. All personnel must be

familiar with these procedures and the location of safety equipment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2602-3-03.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2602-3-03.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2602-3-03.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2602-3-03.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2602-3-02.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7768511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Immediate Action

Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Wash with plenty of soap and water.
Remove contaminated clothing.

Rinse cautiously with water for at least 15 mins.
Remove contact lenses if possible.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Workflow for responding to an accidental exposure.

First-Aid Protocols
General Advice: In case of an accident or if you feel unwell, seek medical advice immediately

and show the safety data sheet to the doctor.[2]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[2] If

breathing is difficult or has stopped, provide artificial respiration and seek immediate medical

attention.[2][8]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove

any contaminated clothing.[8] If skin irritation occurs, get medical advice.[2]

Eye Contact: Immediately flush the eyes thoroughly with water for at least 15 minutes,

making sure to lift the upper and lower eyelids.[2] Remove contact lenses if present and

easy to do. Continue rinsing and get medical attention.[2]
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Ingestion: Do NOT induce vomiting.[2] Rinse the mouth out with water and never give

anything by mouth to an unconscious person.[2] Seek immediate medical attention.[2]

Accidental Release Measures
Evacuate: Evacuate unnecessary personnel from the area.[2]

Ventilate: Ensure adequate ventilation of the spill area.[2]

Control Ignition Sources: Remove all sources of ignition.[8]

Containment: Stop the leak if it is safe to do so. Use an inert absorbent material (e.g., sand,

dry chemical absorbent) to dike the spill.[2]

Cleanup: For small spills, absorb with a dry chemical absorbent.[2] For large spills, dike for

recovery or absorb with appropriate material.[2] Sweep or shovel the absorbed material into

an appropriate container for disposal.[2] Use non-sparking tools and explosion-proof

equipment if necessary.[2]

Disposal: Dispose of the contents and container to an approved waste disposal plant in

accordance with local regulations.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide (CO2), dry powder,

or water spray.[2] The use of alcohol-resistant foam is critical because traditional foams can

be broken down by alcohols.[9]

Special Hazards: During a fire, thermal decomposition can generate hazardous gases,

including carbon oxides and hydrogen fluoride.[2] There is a risk of explosion if the container

is heated under confinement.[2]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[8] Use a water spray to cool exposed containers.[2]

Section 6: Toxicological & Physicochemical Data
Reference
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While specific quantitative toxicological data like LD50 is not readily available for 1-(3-
Fluorophenyl)ethanol, the GHS classification is based on available data indicating its irritant

properties.

Property Value Source

Boiling Point
187-189 °C; 121 °C @ 45

mmHg
[1][4]

Flash Point 93 °C (199.4 °F) [4][10]

Density 1.21 g/cm³ [4]

Refractive Index ~1.505 [4][11]

Solubility

Limited solubility in water;

soluble in organic solvents like

ethanol and acetone.

[1]

pKa 14.16 ± 0.20 (Predicted) [4]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
[4]

Section 7: Waste Disposal & Environmental
Considerations
Chemical waste must be handled and disposed of with care to prevent environmental

contamination.

Disposal Method: Dispose of unused material and its container at an approved waste

disposal facility.[2] It may be possible to remove the waste to an authorized incinerator

equipped with an afterburner and a flue gas scrubber.[2]

Environmental Precautions: Do not let the product enter drains, sewers, or public waters.[2]

[8] Notify authorities if the product enters these systems.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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